3-Methoxy-4-(oxan-4-yloxy)benzoic acid

• IUPAC Name: 3-methoxy-4-(oxan-4-yloxy)benzoic acid
• InChI: InChI=1S/C13H16O5/c1-16-12-8-9(13(14)15)2-3-11(12)18-10-4-6-17-7-5-10/h2-3,8,10H,4-7H2,1H3,(H,14,15)
• InChI Key: OBAPRSNANHIAGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)OC2CCOCC2
• Molecular Formula: C13H16O5
• Molecular Weight: 252.26 g/mol
• CAS No.: 1402232-63-6

Description

3-Methoxy-4-(oxan-4-yloxy)benzoic acid is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.266. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Photoluminescence Enhancement 3-Methoxy-4-(oxan-4-yloxy)benzoic acid derivatives have been employed in the synthesis of lanthanide coordination compounds to explore the influence of electron-donating groups on photoluminescent properties. The study found that incorporating an electron-releasing substituent on the benzoic acid derivative increases the electron density of the ligand, enhancing the photoluminescence of the Tb(3+) complexes. This research suggests potential applications in developing advanced photoluminescent materials for optical devices and sensors (Sivakumar et al., 2010).

Stabilization of Mesophases in Supramolecular Columns Another application is observed in the stabilization of hexagonal columnar mesophases. The study highlights how the semifluorination of alkyl groups in compounds, including this compound derivatives, induces a dramatic stabilization of their hexagonal columnar mesophases. This property is crucial for the development of materials with specific liquid crystalline phases, which are valuable in various technological applications, from displays to photovoltaic cells (Percec et al., 1995).

Crystal Structure and Reactivity Studies Research on this compound and related compounds extends into crystallography and chemical reactivity, providing insight into their molecular structures and potential chemical behaviors. For instance, studies on their crystal structure and vibrational analysis offer valuable information for understanding the reactivity and stability of these compounds. These insights are instrumental in synthesizing new materials and chemicals with desired properties (Zhao et al., 2010).

Self-Assembly and Molecular Architecture The crystalline structures of alkoxy-substituted benzoic acids, including variations related to this compound, have been studied to understand their packing arrangements and self-assembly behaviors. These studies are crucial for designing molecular architectures with specific properties, impacting areas ranging from nanotechnology to drug delivery systems (Raffo et al., 2014).

Biodegradation and Environmental Impact Research has also focused on the biodegradation of methoxy-benzoic acids, examining their transformation by microbial species. This work is significant for understanding the environmental fate of these compounds and their potential impact, providing insights into the bioremediation of aromatic pollutants (Donnelly & Dagley, 1980).